Cas no 51230-18-3 (l-Halothane)

• Product Name: l-Halothane
• CAS No: 51230-18-3
• MF: C₂HBrClF₃
• MW: 197.381549596786
• CID: 935005
• PubChem ID: 4369439
• Update Time: 2025-04-19

l-Halothane Chemical and Physical Properties

Names and Identifiers

• l-Halothane
• (2S)-2-Bromo-2-chloro-1,1,1-trifluoroethane
• ethane, 2-bromo-2-chloro-1,1,1-trifluoro-, (2S)-
• Q27116689
• 2-bromo-2-chloro-1,1,1-trifluoro-ethane
• CHEBI:36065
• (S)-halothane
• 51230-18-3
• PD132699
• DB-246905

• Inchi： 1S/C2HBrClF3/c3-1(4)2(5,6)7/h1H/t1-/m1/s1
• InChI Key： BCQZXOMGPXTTIC-PVQJCKRUSA-N
• SMILES： Br[C@@H](C(F)(F)F)Cl

Computed Properties

• Exact Mass: 195.89023
• Monoisotopic Mass: 195.89022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0